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molecular formula C9H11F3O5S B180665 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate CAS No. 170011-47-9

1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate

Cat. No. B180665
CAS RN: 170011-47-9
M. Wt: 288.24 g/mol
InChI Key: NOLMGELTBIIGOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06255315B1

Procedure details

To a solution of diisopropylamine (7.6 mL, 54.3 mmol) in 200 mL THF cooled to −78° C. was added n-butyllithium (21.8 mL 2.5 M in hexane, 54.3 mmol) under argon.The solution was stirred for 10 minutes, then a solution of 1,4-cyclohexanedione monoethylene ketal (8.5 g, 54.3 mmol) in 75 mL THF was added slowly. The solution was stirred for 10 min, then a solution of N-phenyltrifluoromethane sulfonamide (19.5 g, 54.3 mmol) in 150 mL THF was added slowly. The reaction solution was warmed to r.t., poured onto saturated sodium bicarbonate, and extracted with ethyl acetate. The combined organic layers were washed with saturated sodium chloride, dried with magnesium sulfate, and concentrated in vacuo. The crude material was passed through silica (3% methanol, dichloromethane) to give the product as an oil.
Name
diisopropylamine
Quantity
7.6 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
21.8 mL
Type
reactant
Reaction Step Two
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
8.5 g
Type
reactant
Reaction Step Three
Name
THF
Quantity
75 mL
Type
solvent
Reaction Step Three
Name
N-phenyltrifluoromethane sulfonamide
Quantity
19.5 g
Type
reactant
Reaction Step Four
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step Four
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
product

Identifiers

REACTION_CXSMILES
C(NC(C)C)(C)C.C([Li])CCC.[CH2:13]1[O:23][C:16]2([CH2:21][CH2:20][C:19](=[O:22])[CH2:18][CH2:17]2)[O:15][CH2:14]1.C1(N[S:31]([C:34]([F:37])([F:36])[F:35])(=[O:33])=[O:32])C=CC=CC=1.C(=O)(O)[O-].[Na+]>C1COCC1>[O:23]1[C:16]2([CH2:17][CH2:18][C:19]([O:22][S:31]([C:34]([F:37])([F:36])[F:35])(=[O:33])=[O:32])=[CH:20][CH2:21]2)[O:15][CH2:14][CH2:13]1 |f:4.5|

Inputs

Step One
Name
diisopropylamine
Quantity
7.6 mL
Type
reactant
Smiles
C(C)(C)NC(C)C
Name
THF
Quantity
200 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
n-butyllithium
Quantity
21.8 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
8.5 g
Type
reactant
Smiles
C1COC2(CCC(CC2)=O)O1
Name
THF
Quantity
75 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
N-phenyltrifluoromethane sulfonamide
Quantity
19.5 g
Type
reactant
Smiles
C1(=CC=CC=C1)NS(=O)(=O)C(F)(F)F
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Step Five
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution was stirred for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The solution was stirred for 10 min
Duration
10 min
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with saturated sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 10 min
Name
product
Type
product
Smiles
O1CCOC12CC=C(CC2)OS(=O)(=O)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.